Cas no 851949-70-7 (ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

851949-70-7 structure
Product name:ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(2-(benzylthio)acetamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-fluorophenyl)-3,4-dihydro-4-oxo-5-[[2-[(phenylmethyl)thio]acetyl]amino]-, ethyl ester
- F0641-0349
- AKOS024590233
- 851949-70-7
- AB00670398-01
- ethyl 5-[(2-benzylsulfanylacetyl)amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
- ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
-
- Inchi: 1S/C24H20FN3O4S2/c1-2-32-24(31)21-18-13-34-22(26-19(29)14-33-12-15-6-4-3-5-7-15)20(18)23(30)28(27-21)17-10-8-16(25)9-11-17/h3-11,13H,2,12,14H2,1H3,(H,26,29)
- InChI Key: YVMPFIQYEFTJHK-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C2=C(NC(CSCC3=CC=CC=C3)=O)SC=C12
Computed Properties
- Exact Mass: 497.08792664g/mol
- Monoisotopic Mass: 497.08792664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 784
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 142Ų
- XLogP3: 5.1
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- pka: 12.18±0.20(Predicted)
ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0641-0349-20μmol |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0641-0349-10mg |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0641-0349-2μmol |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0641-0349-2mg |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0641-0349-5mg |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0641-0349-25mg |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0641-0349-50mg |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0641-0349-1mg |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0641-0349-30mg |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0641-0349-5μmol |
ethyl 5-[2-(benzylsulfanyl)acetamido]-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851949-70-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 |
ethyl 5-2-(benzylsulfanyl)acetamido-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Related Literature
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M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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4. Synthesis of Bax(Bi0.5Na0.5)1−xTiO3 perovskite mesocrystals via a solvothermal topochemical process†Wenxiong Zhang,Yan Wang,Dengwei Hu,Xingang Kong,Shinobu Uemura,Takafumi Kusunose CrystEngComm, 2019,21, 3854-3862
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